Cas no 120277-15-8 (4-(Bromomethyl)-2-methoxypyridine)

4-(Bromomethyl)-2-methoxypyridine is a versatile brominated pyridine derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. The bromomethyl group at the 4-position enhances its reactivity, facilitating nucleophilic substitution reactions, while the methoxy substituent at the 2-position influences electronic properties and stability. This compound is particularly useful in cross-coupling reactions, heterocyclic modifications, and the preparation of bioactive molecules. Its well-defined structure and high purity make it a reliable choice for constructing complex molecular frameworks. Suitable for controlled functionalization, it is often utilized in medicinal chemistry for developing targeted compounds. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
4-(Bromomethyl)-2-methoxypyridine structure
120277-15-8 structure
Product Name:4-(Bromomethyl)-2-methoxypyridine
CAS No:120277-15-8
MF:C7H8BrNO
MW:202.04852104187
MDL:MFCD16607558
CID:1006390
Update Time:2025-06-15

4-(Bromomethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-2-methoxypyridine
    • 4-Bromomethyl-2-methoxypyridine
    • PYRIDINE, 4-(BROMOMETHYL)-2-METHOXY-
    • AG-D-44128
    • AK100145
    • ANW-70494
    • CTK4B1773
    • KB-238853
    • SureCN17342
    • MDL: MFCD16607558
    • Inchi: 1S/C7H8BrNO/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,5H2,1H3
    • InChI Key: ROPDTLJSDLQQGZ-UHFFFAOYSA-N
    • SMILES: BrCC1C=CN=C(C=1)OC

Computed Properties

  • Exact Mass: 200.97900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 22.12000
  • LogP: 1.98510

4-(Bromomethyl)-2-methoxypyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-(Bromomethyl)-2-methoxypyridine Related Literature

Additional information on 4-(Bromomethyl)-2-methoxypyridine

Research Brief on 4-(Bromomethyl)-2-methoxypyridine (CAS: 120277-15-8) in Chemical Biology and Pharmaceutical Applications

4-(Bromomethyl)-2-methoxypyridine (CAS: 120277-15-8) is a versatile chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and methoxy functional groups, serves as a critical building block in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and other therapeutic compounds. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of targeted therapies and drug discovery programs.

One of the most notable applications of 4-(Bromomethyl)-2-methoxypyridine is its role in the synthesis of kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to introduce the 2-methoxypyridine moiety into kinase inhibitor scaffolds, enhancing their binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Bromomethyl)-2-methoxypyridine in the development of a novel class of JAK2 inhibitors, which showed promising activity against myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 4-(Bromomethyl)-2-methoxypyridine has been employed in the synthesis of antiviral agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of this compound into a series of nucleoside analogs designed to target RNA-dependent RNA polymerases of emerging viruses. The bromomethyl group facilitated efficient coupling reactions, enabling the rapid assembly of diverse analogs for biological evaluation. Preliminary results indicated potent inhibitory activity against several RNA viruses, suggesting potential for further development as broad-spectrum antiviral agents.

The compound's reactivity has also been exploited in chemical biology for the development of probes and tools. For example, researchers have utilized 4-(Bromomethyl)-2-methoxypyridine to create photoaffinity labeling agents for studying protein-ligand interactions. A 2024 study in ACS Chemical Biology described the synthesis of a photoactivatable probe derived from this compound, which was used to map the binding sites of a poorly characterized G-protein-coupled receptor (GPCR). This approach provided valuable insights into receptor-ligand interactions and could inform the design of more effective GPCR-targeted drugs.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency and sustainability of 4-(Bromomethyl)-2-methoxypyridine production. A 2023 publication in Organic Process Research & Development outlined a novel catalytic process for its synthesis, featuring reduced waste generation and higher yields compared to traditional methods. These process improvements are particularly relevant given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 4-(Bromomethyl)-2-methoxypyridine (CAS: 120277-15-8) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological advances in its application, positions this compound as a valuable tool for drug discovery and development. Ongoing research is expected to further expand its utility, particularly in the design of targeted therapies and chemical probes for biological investigation.

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